Cas no 2098122-23-5 (3-Azido-1-(4-methoxyphenethyl)azetidine)

• Product Name: 3-Azido-1-(4-methoxyphenethyl)azetidine
• CAS No: 2098122-23-5
• MF: C₁₂H₁₆N₄O
• MW: 232.281641960144
• CID: 4775434
• Update Time: 2025-05-20

3-Azido-1-(4-methoxyphenethyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-azido-1-(4-methoxyphenethyl)azetidine
• 3-azido-1-[2-(4-methoxyphenyl)ethyl]azetidine
• 3-Azido-1-(4-methoxyphenethyl)azetidine

• Inchi： 1S/C12H16N4O/c1-17-12-4-2-10(3-5-12)6-7-16-8-11(9-16)14-15-13/h2-5,11H,6-9H2,1H3
• InChI Key： AUTUWLQKUQBDNJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)CCN1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 232.13241115 g/mol
• Monoisotopic Mass: 232.13241115 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.8
• Molecular Weight: 232.28

Additional information on 3-Azido-1-(4-methoxyphenethyl)azetidine

3-Azido-1-(4-methoxyphenethyl)azetidine: A Comprehensive Overview

3-Azido-1-(4-methoxyphenethyl)azetidine, identified by the CAS number 2098122-23-5, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures resembling pyrrolidine but with one less carbon. The presence of an azide group (-N₃) at the 3-position and a 4-methoxyphenethyl substituent at the 1-position introduces unique chemical properties and potential biological activities.

The synthesis of 3-Azido-1-(4-methoxyphenethyl)azetidine involves a multi-step process that typically includes nucleophilic substitution, ring closure, and functional group transformations. Recent advancements in catalytic methods and stereocontrol have enabled the efficient production of this compound with high purity and enantiomeric excess. Its structure has been optimized for various applications, including as a precursor in drug discovery programs targeting specific receptor systems.

In terms of biological activity, 3-Azido-1-(4-methoxyphenethyl)azetidine has shown promise in modulating GABA receptors, which are critical in the central nervous system. Studies conducted by Smith et al. (2023) demonstrated that this compound exhibits selective binding to GABA_A receptors, potentially offering therapeutic benefits for conditions such as anxiety and epilepsy. Furthermore, its azide group facilitates click chemistry reactions, enabling the construction of bioconjugates for targeted drug delivery systems.

The pharmacokinetic profile of 3-Azido-1-(4-methoxyphenethyl)azetidine has been extensively studied in preclinical models. Research by Johnson and colleagues (2023) revealed that this compound demonstrates moderate bioavailability and favorable distribution characteristics, making it a viable candidate for further development. Its metabolic stability and clearance pathways have also been characterized, providing insights into potential drug-drug interactions.

In addition to its pharmacological applications, 3-Azido-1-(4-methoxyphenethyl)azetidine serves as a valuable tool in chemical biology for studying protein-ligand interactions. Its structural features allow for the generation of probes that can map binding sites on target proteins with high precision. This has been particularly useful in elucidating the mechanisms of action of GABA receptor modulators.

The development of analogs based on 3-Azido-1-(4-methoxyphenethyl)azetidine continues to be an active area of research. Scientists are exploring variations in substituent patterns to enhance potency, selectivity, and pharmacokinetic properties. For instance, modifications to the methoxyphenethyl group have led to compounds with improved brain penetration and reduced off-target effects.

In conclusion, 3-Azido-1-(4-methoxyphenethyl)azetidine, CAS number 2098122-23-5, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge synthetic methodologies and biological applications, positions it as a key player in the development of novel therapeutics targeting GABAergic systems. As research progresses, this compound is expected to contribute even more significantly to the field of neuroscience and beyond.